![molecular formula C20H24F2N6OS B2603858 N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,4-difluorobenzamide CAS No. 946283-01-8](/img/structure/B2603858.png)
N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,4-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,4-difluorobenzamide is a useful research compound. Its molecular formula is C20H24F2N6OS and its molecular weight is 434.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Derivative Exploration
1. Novel Synthesis Methods :
- Research has demonstrated efficient methods for synthesizing nitrogen-containing heterocycles, including pyrazolo, triazole, pyridinone, and pyrimidinone derivatives, showcasing the versatility of pyrazolo[3,4-d]pyrimidin derivatives in generating a wide range of biologically interesting compounds (Behalo & Aly, 2011).
2. Anticancer and Antiproliferative Activity :
- Certain pyrazolo[3,4-d]pyrimidin derivatives have been synthesized and shown to possess marked inhibition against various cancer cell lines, suggesting their promise as anticancer agents (Pei Huang et al., 2020).
- Another study focused on the design, synthesis, and evaluation of novel 1H-3-Indolyl Derivatives as significant antioxidants, revealing the potential of pyrazolo[3,4-d]pyrimidin derivatives in combating oxidative stress-related diseases (Maged A. Aziz et al., 2021).
3. Imaging Agents for Tumor Detection :
- Pyrazolo[1,5-a]pyrimidine derivatives have been explored as potential PET imaging agents for tumor detection, emphasizing the role of such compounds in diagnostic medicine (Jingli Xu et al., 2011).
Molecular Design and Evaluation
4. Molecular Docking and Design :
- The exploration of molecular docking studies for pyrazolo[3,4-d]pyrimidin derivatives has opened avenues for understanding their mechanism of action against various molecular targets, potentially guiding the design of more effective therapeutic agents.
5. Synthesis of Bioactive Derivatives :
- Efforts have been made to synthesize novel pyrazolopyrimidine and pyrazolotriazolopyrimidine derivatives, contributing to the development of new molecules with potential biological activity, including antimicrobial and anticancer properties (A. E. Rashad et al., 2014).
Properties
IUPAC Name |
N-[2-[6-ethylsulfanyl-4-(2-methylpropylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2,4-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24F2N6OS/c1-4-30-20-26-17(24-10-12(2)3)15-11-25-28(18(15)27-20)8-7-23-19(29)14-6-5-13(21)9-16(14)22/h5-6,9,11-12H,4,7-8,10H2,1-3H3,(H,23,29)(H,24,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBSCZAUTSLALK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC(=C2C=NN(C2=N1)CCNC(=O)C3=C(C=C(C=C3)F)F)NCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24F2N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.